6-Bromo-2-fluoro-3-(hydroxymethyl)phenylboronic acid

• IUPAC Name: [6-bromo-2-fluoro-3-(hydroxymethyl)phenyl]boronic acid
• InChI: InChI=1S/C7H7BBrFO3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-2,11-13H,3H2
• InChI Key: IABWXAMXZHJQNP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1F)CO)Br)(O)O
• Molecular Formula: C7H7BBrFO3
• Molecular Weight: 248.84 g/mol

Description

“6-Bromo-2-fluoro-3-(hydroxymethyl)phenylboronic acid” is a chemical compound with a molecular weight of 248.84. The IUPAC name for this compound is (6-bromo-2-fluoro-3-(hydroxymethyl)phenyl)boronic acid.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, boronic acids and their esters are generally synthesized through reactions such as the Miyaura borylation. This involves the reaction of an aryl halide with bis(pinacolato)diboron in the presence of a palladium catalyst.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7BBrFO3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-2,11-13H,3H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Chemical Reactions Analysis

Boronic acids and their esters, such as this compound, are widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. These reactions involve the coupling of an organoboron compound with an organic halide or triflate in the presence of a base and a palladium catalyst.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 248.84. It should be stored at a temperature of 2-8°C.

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335. These statements indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Future Directions

While specific future directions for this compound were not found in the search results, boronic acids and their esters are continually being explored for new applications in organic synthesis. Their high reactivity and versatility make them valuable tools for the development of new synthetic methodologies.